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Compound of Interest

Benzyl 4-oxoazetidine-2-
Compound Name:
carboxylate

Cat. No. B1273849

This technical guide provides an in-depth analysis of the physical and chemical characteristics
of (S)-Benzyl 4-oxoazetidine-2-carboxylate, a key intermediate in pharmaceutical synthesis.
[1] The document is intended for researchers, scientists, and professionals in the field of drug
development, offering a comprehensive summary of its properties, relevant experimental
protocols, and its role in synthetic pathways.

Physicochemical Properties

(S)-Benzyl 4-oxoazetidine-2-carboxylate is a chiral building block widely utilized in the
synthesis of various biologically active molecules, including NMDA receptor antagonists and
orally active B-lactam inhibitors. Its appearance is typically a white to yellow powder, crystals,
or chunks.[1]

Quantitative Data Summary

The key physicochemical properties of (S)-Benzyl 4-oxoazetidine-2-carboxylate are
summarized in the table below for easy reference and comparison.
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Property Value Source

Melting Point 137 - 140 °C (literature) [1112][3]

White to yellow powder,
Appearance [1]
crystal, or chunks

Molecular Formula C11H11NO3 [11[2]
Molecular Weight 205.21 g/mol [1][2]
Purity = 96.5% (HPLC) [1]
. ) [0]?°/D = -45 t0 -41° (c=3 in
Optical Rotation [1]
CHCI3)
CAS Number 72776-05-7 [1]

Room Temperature or 2-8°C,
Storage ) ) [1112114]
sealed in a dry environment

Experimental Protocols

The following sections detail standardized methodologies for the determination of the melting
point and the assessment of the physical appearance of (S)-Benzyl 4-oxoazetidine-2-
carboxylate.

Melting Point Determination

Objective: To determine the melting point range of the compound using a standard capillary
melting point apparatus.

Materials:

(S)-Benzyl 4-oxoazetidine-2-carboxylate sample

Capillary tubes (one end sealed)

Melting point apparatus with a calibrated thermometer or digital temperature sensor

Spatula
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Mortar and pestle (if sample is not a fine powder)

Procedure:

Sample Preparation: If the sample consists of large crystals or chunks, gently grind it into a
fine powder using a mortar and pestle.

Capillary Tube Loading: Tap the open end of a capillary tube onto the powdered sample to
pack a small amount of the compound into the tube. The packed sample height should be
approximately 2-3 mm.

Apparatus Setup: Place the loaded capillary tube into the heating block of the melting point
apparatus.

Heating Rate: Set the apparatus to heat at a rate of approximately 10-15 °C per minute
initially. As the temperature approaches the expected melting point (around 125 °C), reduce
the heating rate to 1-2 °C per minute to ensure accurate determination.

Observation: Observe the sample through the magnifying lens. Record the temperature at
which the first drop of liquid appears (the onset of melting) and the temperature at which the
entire sample becomes a clear liquid (the completion of melting). This range is the melting
point of the sample.

Replicate: Perform the measurement in triplicate to ensure reproducibility.

Assessment of Physical Appearance

Objective: To visually inspect and document the physical appearance of the compound.

Materials:

(S)-Benzyl 4-oxoazetidine-2-carboxylate sample

White, non-reflective observation surface (e.g., a watch glass or a ceramic plate)

Spatula

Well-lit area, preferably with natural light
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Procedure:

o Sample Placement: Using a clean spatula, place a small amount of the compound onto the
white observation surface.

o Color Determination: Observe the color of the sample against the white background. Note
any variations in color or the presence of discoloration. The expected appearance is white to
yellow.[1]

e Form and Texture: Examine the physical form of the sample (e.g., crystalline, powder,
chunks).[1] Note the texture (e.g., fine, granular, clumpy).

 Homogeneity: Assess the homogeneity of the sample, looking for any foreign particles or
inconsistencies.

» Documentation: Record the observations in a laboratory notebook, including color, form,
texture, and any other notable characteristics.

Role in Synthetic Pathways

(S)-Benzyl 4-oxoazetidine-2-carboxylate serves as a crucial starting material or intermediate
in the synthesis of more complex molecules. Its rigid, strained azetidinone (B-lactam) ring is a
key structural motif that can be further functionalized. The diagram below illustrates a
generalized workflow for its application in drug discovery and development.
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Caption: Workflow of (S)-Benzyl 4-oxoazetidine-2-carboxylate in Drug Development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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